3-Fluoro-2-iodo-N-methoxy-6-(trifluoromethyl)benzamide

• IUPAC Name: 3-fluoro-2-iodo-N-methoxy-6-(trifluoromethyl)benzamide
• InChI: InChI=1S/C9H6F4INO2/c1-17-15-8(16)6-4(9(11,12)13)2-3-5(10)7(6)14/h2-3H,1H3,(H,15,16)
• InChI Key: MMLMSTPJMQGXTB-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)C1=C(C=CC(=C1I)F)C(F)(F)F
• Molecular Formula: C9H6F4INO2
• Molecular Weight: 363.05 g/mol

Description

3-Fluoro-2-iodo-N-methoxy-6-(trifluoromethyl)benzamide is a fluorinated aromatic amide. It has a molecular formula of C8H5F4NO. This compound is used in various chemical reactions and has specific physical and chemical properties.

Scientific Research Applications

Antitumor Activity of Benzamide Derivatives

Benzamide derivatives have been investigated for their potential as inhibitors of histone deacetylase (HDAC), showing significant antitumor activity in vivo. A particular study on MS-27-275, a synthetic benzamide derivative, demonstrated its ability to inhibit human HDAC and induce hyperacetylation of nuclear histones, leading to antitumor effects against various human tumor cell lines (Saito et al., 1999). This suggests that similar fluorinated benzamide compounds might have potential applications in cancer research and treatment.

Fluorination in Medicinal Chemistry

Fluorination of organic compounds, including benzamides, is a crucial step in medicinal chemistry, enhancing the biological activity and stability of pharmaceuticals. The versatility of Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination has been demonstrated, highlighting its importance in the synthesis of compounds with potential medicinal applications (Wang et al., 2009). This underscores the relevance of researching specific fluorinated benzamides for drug development.

Imaging Applications

Fluorinated benzamide analogues have been developed for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds, radiolabeled with fluorine-18, demonstrated high tumor uptake and favorable tumor/normal tissue ratios, suggesting their utility in diagnostic imaging of solid tumors (Tu et al., 2007).

Antimicrobial Activity

Fluorinated benzamide compounds have shown significant antimicrobial activity, particularly against fungi and Gram-positive microorganisms. This suggests the potential use of fluorinated benzamides in developing new antimicrobial agents with specific activity profiles (Carmellino et al., 1994).

Fluorescent Probes and Sensors

Certain fluorinated benzoxazoles and benzothiazoles, derived from benzamide compounds, have been applied as fluorescent probes for sensing pH and metal cations. Their high sensitivity and selectivity make them valuable tools in chemical and biological research (Tanaka et al., 2001).